Cas no 896329-76-3 (N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896329-76-3
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 6285472
• PubChem ID: 7259141
• Update Time: 2025-07-03

N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• AKOS024659002
• N-(2-methoxyphenyl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• F2543-0523
• 896329-76-3
• N-(2-methoxyphenyl)-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide

• Inchi： 1S/C17H16N4O3S/c1-11-7-8-21-14(9-11)19-16(20-17(21)23)25-10-15(22)18-12-5-3-4-6-13(12)24-2/h3-9H,10H2,1-2H3,(H,18,22)
• InChI Key： LSWJUGKFVRTJGX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OC)=O)C1=NC(N2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 356.09431156g/mol
• Monoisotopic Mass: 356.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

N-(2-Methoxyphenyl)-2-({8-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-2-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound CAS No 896329-76-3, also known as N-(2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}sulfanyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a therapeutic agent in treating various diseases.

At the core of this molecule lies the pyrido[1,2-a]pyrimidine ring system, a heterocyclic structure known for its stability and versatility in chemical reactions. The presence of the sulfanyl group attached to the pyrido[1,2-a]pyrimidine moiety introduces additional electronic properties, enhancing the compound's reactivity and bioavailability. Furthermore, the acetamide functional group plays a crucial role in modulating the molecule's solubility and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in biological systems with unprecedented accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to several key proteins involved in inflammation and cancer progression. These findings underscore its potential as a lead compound in drug development programs targeting chronic inflammatory diseases and oncology.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methoxyphenyl group into the structure is achieved through nucleophilic aromatic substitution, while the formation of the pyrido[1,2-a]pyrimidine ring system requires precise control over reaction conditions to ensure optimal yields. The final product is characterized by advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its purity and structural integrity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has demonstrated anti-inflammatory and anti-proliferative activities in vitro, making it a candidate for further preclinical testing. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of novel semiconducting materials.

The discovery and characterization of this compound represent a significant milestone in heterocyclic chemistry. Its versatile structure and diverse functional groups provide a platform for further exploration into its biological and chemical properties. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.